(1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-

• CAS RN: 168152-94-1
• Molecular Formula: C27H29N9
• Molecular Weight: 479.6 g/mol
• IUPAC Name: 5-piperidin-1-yl-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C27H29N9/c1-2-8-24-23(26(35-15-6-3-7-16-35)30-27-28-18-29-36(24)27)17-19-11-13-20(14-12-19)21-9-4-5-10-22(21)25-31-33-34-32-25/h4-5,9-14,18H,2-3,6-8,15-17H2,1H3,(H,31,32,33,34)
• InChI Key: YGNZIYDTDDSIEA-UHFFFAOYSA-N
• SMILES: CCCC1=C(C(=NC2=NC=NN12)N3CCCCC3)CC4=CC=C(C=C4)C5=CC=CC=C5C6=NNN=N6

Description

(1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- is a compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a unique set of biochemical and physiological effects that make it an interesting target for drug development.

Mechanism of Action

The mechanism of action of (1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- is not fully understood. However, it is known to interact with several key proteins and enzymes in the body, including kinases and phosphatases. These interactions may lead to changes in cellular signaling pathways, ultimately resulting in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
(1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- has been found to exhibit a variety of biochemical and physiological effects. These include anti-inflammatory, anti-cancer, and neuroprotective effects. The compound has also been found to modulate ion channels and neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of (1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- is its relatively simple synthesis method. This makes it a potentially attractive target for drug development. However, the compound's mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on (1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-. One area of interest is its potential applications in the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-cancer agent, particularly in the treatment of breast and lung cancer. Further research is also needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

The synthesis of (1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- involves several steps. The starting materials are 5-(1-piperidinyl)-7-propyl-6-bromo-1,2,4-triazolo[1,5-a]pyrimidine and 2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-carbaldehyde. These two compounds are reacted together in the presence of a palladium catalyst to form the desired product.

Scientific Research Applications

(1,2,4)Triazolo(1,5-a)pyrimidine, 5-(1-piperidinyl)-7-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- has been extensively studied for its potential therapeutic applications. It has been found to exhibit activity against a variety of disease targets, including cancer, inflammation, and neurological disorders.